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Compound of Interest

Compound Name: Antimony Trisulfide

Cat. No.: B7820761

Get Quote

Proper disposal of antimony trisulfide is crucial for laboratory safety and environmental

protection. Antimony and its compounds are classified as hazardous, requiring strict adherence

to disposal protocols to minimize risks to human health and the environment.[1] This guide

provides essential procedural information for the proper handling and disposal of antimony
trisulfide waste.

Immediate Safety and Logistical Information
Before handling antimony trisulfide, it is imperative to be familiar with the necessary safety

precautions.

Personal Protective Equipment (PPE):

Eye Protection: Always wear approved safety glasses with side shields or safety goggles.[2]

Skin Protection: Use chemical-resistant gloves and protective clothing to prevent skin

contact.[2][3]

Respiratory Protection: In case of dust formation, use a NIOSH/MSHA approved respirator

with a particulate filter.[2][4][5]

Handling and Storage:
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Handle the substance in a well-ventilated area, preferably within a chemical fume hood.[2][6]

Avoid actions that generate dust.[3][4][6]

Store in a cool, dry place in a tightly sealed container, away from incompatible materials like

strong oxidizing agents and acids.[6][7] Contact with strong acids can produce toxic

hydrogen sulfide gas.[2][4]

Do not eat, drink, or smoke in areas where antimony trisulfide is handled.[4]

Ensure that eyewash stations and safety showers are readily accessible.[3][5]

Operational and Disposal Plan
Antimony trisulfide waste is considered hazardous and must be disposed of according to

local, state, and federal regulations.[2][8][9][10] Do not dispose of this material down the drain

or in regular trash.[4][9]

Step-by-Step Disposal Protocol:

Waste Collection:

Carefully place all antimony trisulfide waste, including contaminated materials like

gloves and wipes, into a designated, compatible, and sealable container.[6][11]

For spills, do not dry sweep.[4] Moisten the spilled material with water first or use a HEPA-

filtered vacuum to clean up the spill.[9]

Cover fine powder spills with dry sodium carbonate or dolomite to reduce dust formation

before sweeping up the mixture.[2]

Collect the contained material and place it into a suitable disposal container.[6]

Container Labeling:

Clearly label the waste container as "Hazardous Waste: Antimony Trisulfide."
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Include the date of accumulation and any other information required by your institution's

Environmental Health and Safety (EHS) department.

Storage Pending Disposal:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.

The storage area should be clearly marked as a hazardous waste accumulation point.

Final Disposal:

Contact your institution's EHS or a licensed hazardous waste disposal contractor to

arrange for pickup and proper disposal.[11]

Provide the disposal contractor with the Safety Data Sheet (SDS) for antimony trisulfide.

This material and its container must be disposed of as hazardous waste, often at an

authorized landfill or licensed waste disposal site.[8][11]

Regulatory Data
The following table summarizes key regulatory and safety data for antimony trisulfide.
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Data Point Value Reference

UN Number UN1549 [2][8]

Proper Shipping Name

ANTIMONY COMPOUND,

INORGANIC, SOLID, N.O.S.

(contains antimony trisulfide)

[8]

Hazard Class 6.1 (Toxic) [2][8]

Packing Group III [2][8]

OSHA PEL (as Sb) 0.5 mg/m³ (8-hr TWA) [9][12]

NIOSH REL (as Sb) 0.5 mg/m³ (10-hr TWA) [9][12]

ACGIH TLV (as Sb) 0.5 mg/m³ (8-hr TWA) [9]

EU Waste Classification
Classified as "heavy metal" in

hazardous waste
[13]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

antimony trisulfide waste in a laboratory setting.
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Antimony Trisulfide
Waste Generated

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat,

Respirator if needed)

Step 2: Collect Waste in a
Designated, Labeled Container

Step 3: Securely Seal the
Waste Container

Step 4: Store in a Designated
Hazardous Waste Accumulation Area

Step 5: Contact EHS for
Waste Pickup and Disposal

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the routine disposal of Antimony Trisulfide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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